Cas no 954634-28-7 (N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide)

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide is a sulfonamide derivative featuring a pyrrolidinone core linked to a thiophene sulfonamide moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for designing biologically active molecules. The presence of the sulfonamide group enhances binding affinity to target proteins, while the 4-methylphenyl substitution may influence pharmacokinetic properties. Its structural complexity allows for selective interactions with enzymes or receptors, making it a candidate for further pharmacological exploration. The compound’s synthetic versatility also facilitates derivatization for structure-activity relationship studies. Suitable for research applications, it offers a balance of stability and reactivity for experimental use.
N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide structure
954634-28-7 structure
Product Name:N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide
CAS No:954634-28-7
MF:C16H18N2O3S2
MW:350.455721378326
CID:6171120
PubChem ID:16919764
Update Time:2025-11-01

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide
    • N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)thiophene-2-sulfonamide
    • N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
    • AKOS024643860
    • F2371-0215
    • N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]thiophene-2-sulfonamide
    • 954634-28-7
    • Inchi: 1S/C16H18N2O3S2/c1-12-4-6-14(7-5-12)18-11-13(9-15(18)19)10-17-23(20,21)16-3-2-8-22-16/h2-8,13,17H,9-11H2,1H3
    • InChI Key: XBNMSGJVUHXKJN-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)(NCC1CC(N(C2C=CC(C)=CC=2)C1)=O)(=O)=O

Computed Properties

  • Exact Mass: 350.07588479g/mol
  • Monoisotopic Mass: 350.07588479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 103Ų

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2371-0215-2μmol
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2371-0215-5μmol
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2371-0215-10μmol
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2371-0215-20μmol
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2371-0215-1mg
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2371-0215-2mg
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2371-0215-3mg
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2371-0215-4mg
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2371-0215-5mg
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2371-0215-10mg
N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
954634-28-7 90%+
10mg
$79.0 2023-05-16

Additional information on N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide

Recent Advances in the Study of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS: 954634-28-7)

The compound N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS: 954634-28-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a pyrrolidinone core with a thiophene sulfonamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide, optimizing the yield and purity of the compound. The study highlighted the importance of the sulfonamide group in enhancing the molecule's bioavailability and binding affinity to target proteins. Additionally, the research team employed computational docking studies to predict the compound's interaction with potential biological targets, revealing high affinity for enzymes involved in inflammatory pathways.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's anti-inflammatory and analgesic properties were investigated. In vivo studies demonstrated that N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide effectively reduced inflammation in rodent models, with a mechanism linked to the inhibition of cyclooxygenase-2 (COX-2) and suppression of pro-inflammatory cytokines. These findings suggest its potential as a lead compound for developing novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Further research has also explored the compound's potential in oncology. A 2023 study in the European Journal of Medicinal Chemistry investigated its role as a kinase inhibitor, particularly targeting aberrant signaling pathways in cancer cells. The results indicated that N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide exhibited selective inhibition of certain tyrosine kinases, leading to reduced proliferation and induction of apoptosis in cancer cell lines. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide. Pharmacokinetic studies have revealed variable absorption and metabolism profiles across different species, necessitating further optimization of the compound's formulation. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to human trials. Nevertheless, the compound's multifaceted pharmacological activities and structural versatility make it a compelling candidate for continued research and development.

In conclusion, recent studies on N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS: 954634-28-7) underscore its potential as a versatile therapeutic agent with applications in inflammation, pain management, and oncology. Ongoing research aims to address the existing challenges and unlock its full therapeutic potential, paving the way for future drug development efforts in the chemical biology and medicinal chemistry fields.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk